Cas no 1354026-52-0 ((S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide
• CAS No: 1354026-52-0
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2158869
• Update Time: 2025-05-25

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide
• (S)-2-Amino-N-(1-benzylpyrrolidin-3-ylmethyl)-3-methylbutyramide
• (2S)-2-Amino-N-((1-benzylpyrrolidin-3-yl)methyl)-3-methylbutanamide
• AM97163
• (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide

• Inchi： 1S/C17H27N3O/c1-13(2)16(18)17(21)19-10-15-8-9-20(12-15)11-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12,18H2,1-2H3,(H,19,21)/t15?,16-/m0/s1
• InChI Key： POTNTNYJJFONTH-LYKKTTPLSA-N
• SMILES： O=C([C@H](C(C)C)N)NCC1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 58.4

Additional information on (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide: A Comprehensive Overview

The compound (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide, identified by the CAS number 1354026-52-0, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide is characterized by a pyrrolidine ring, a benzyl group, and an amino acid derivative. The stereochemistry at the (S) configuration plays a crucial role in determining its pharmacokinetic properties and biological interactions. The presence of the benzyl group enhances the molecule's lipophilicity, which is essential for its absorption and distribution within the body.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyrrolidine ring and incorporate the stereochemically demanding (S) configuration. These methods include asymmetric catalysis and enantioselective synthesis, which are pivotal in producing high-quality enantiopure compounds required for preclinical studies.

The biological activity of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide has been extensively studied. In vitro assays have demonstrated its potential as a modulator of key cellular pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, studies published in 2023 revealed its ability to inhibit specific kinases associated with chronic inflammatory conditions, suggesting its potential as a therapeutic agent.

In addition to its pharmacological properties, the compound exhibits favorable pharmacokinetic profiles. Preclinical studies indicate good oral bioavailability and minimal toxicity, which are critical factors for drug development. These findings have encouraged further exploration into its therapeutic applications, particularly in areas where current treatments are limited or ineffective.

The development of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide has also been supported by computational modeling techniques. Advanced molecular docking studies have provided insights into its binding affinities with target proteins, aiding in the design of more potent analogs. These computational approaches have significantly accelerated the drug discovery process, enabling researchers to optimize the compound's efficacy and safety.

In conclusion, (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-3-methyl-butyramide (CAS No: 1354026-52-0) represents a promising candidate in the field of medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a potential therapeutic agent with broad applications. Continued research will undoubtedly unlock further insights into its mechanisms of action and pave the way for its clinical translation.